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Compound of Interest

Compound Name: 4-Bromo-2,5-diisopropylaniline

Cat. No.: B13859370

Get Quote

Executive Summary & Compound Significance

4-Bromo-2,5-diisopropylaniline is a halogenated aniline derivative characterized by the

presence of two isopropyl groups at the ortho and meta positions relative to the amine, and a
bromine atom at the para position.

« Primary Context: It frequently appears as a regioisomeric impurity or degradation product in
the manufacturing of thiourea-based insecticides (e.g., Diafenthiuron) or as a specialized
building block for steric tuning in organometallic catalysis.

¢ Analytical Challenge: Differentiating the 2,5-isomer from the symmetric 2,6-isomer is critical,
as the "ortho effect" in the 2,6-isomer significantly alters reactivity and biological activity. GC-
MS offers the most robust method for separation (via retention time) and identification (via
fragmentation nuances).

Structural Comparison
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diisopropylaniline diisopropylaniline
Asymmetric substitution (2,5- Symmetric substitution (2,6-
Structure
alkyl) alkyl)
) ) Moderate steric hindrance High steric hindrance (two
Steric Environment )
(one ortho group) ortho groups flanking NH-2)
o Impurity profiling Ligand synthesis (NHC
Key Application ) ) )
(Diafenthiuron); Fine Chem precursors); Standard Reagent

Not widely listed
CAS Number _ 80058-84-0
(Research/Impurity)

Experimental Protocol (GC-MS)[1][2][3]

To ensure reproducible fragmentation data, the following standardized Electron lonization (El)
protocol is recommended. This setup minimizes thermal degradation while maximizing

resolution between isomers.

Sample Preparation:

e Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade).
e Concentration: 100 pg/mL (100 ppm).

o Derivatization (Optional): Not strictly required for non-polar columns, but trifluoroacetic
anhydride (TFAA) can be used to improve peak shape if tailing occurs due to the amine.

Instrument Parameters:
« lonization Mode: Electron Impact (El) at 70 eV.
e Source Temperature: 230 °C.

e Transfer Line: 280 °C.
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e Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID x 0.25
pum film.

e Oven Program:
o Hold at 60 °C for 1 min.
o Ramp 20 °C/min to 280 °C.
o Hold at 280 °C for 5 min.

Fragmentation Analysis

The mass spectrum of 4-Bromo-2,5-diisopropylaniline is dominated by cleavage of the alkyl
side chains and the halogen substituent.

Molecular lon Cluster (M%)

e m/z 255 and 257: The compound displays a characteristic 1:1 doublet intensity ratio due to
the natural abundance of Bromine isotopes (

and

).

» Stability: The aromatic ring stabilizes the radical cation, making the molecular ion clearly
visible, though not necessarily the base peak.

Primary Fragmentation Pathways

The fragmentation follows three dominant mechanistic routes:
e Benzylic

-Cleavage (Loss of Methyl):

o Mechanism: Loss of a methyl radical (

, 15 Da) from one of the isopropyl groups. This forms a resonance-stabilized benzylic
cation (quinoid-like structure).
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o Observed lons:m/z 240/ 242 (M - 15).

o Intensity: typically the Base Peak (100%) in alkyl-substituted anilines.

e Loss of Bromine Radical:
o Mechanism: Homolytic cleavage of the C-Br bond.
o Observed lon:m/z 176 (C

H
N
).

o Significance: This peak lacks the bromine isotope pattern, confirming the loss of the
halogen.

o McLafferty-like Rearrangement / Loss of Propene:

o Mechanism: The isopropyl group can undergo rearrangement to lose a neutral propene
molecule (C

H
, 42 Da), especially if the ortho position allows interaction with the amine hydrogen.

o Observed lons:m/z 213/ 215 (M - 42).

Fragmentation Pathway Diagram

The following diagram illustrates the causal relationships in the fragmentation cascade.
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Caption: Predicted EI-MS fragmentation pathway for 4-Bromo-2,5-diisopropylaniline showing
primary loss of methyl and bromine radicals.

Comparative Analysis: 2,5- vs. 2,6-Isomer[1]

Differentiation between the 2,5- and 2,6-isomers is the most common analytical hurdle. While
their mass spectra are qualitatively similar (same fragments), their relative abundances and
retention times differ due to the "Ortho Effect."

The "Ortho Effect" Mechanism

In the 2,6-isomer, the amine group is flanked by two bulky isopropyl groups. This steric
crowding prevents the amine from becoming coplanar with the ring, reducing resonance
delocalization.

e Consequence: The 2,6-isomer often exhibits a higher abundance of the M-15 ion relative to
the molecular ion compared to the 2,5-isomer. The relief of steric strain upon fragmentation
drives the reaction.

e 2,5-Isomer: With only one ortho group, the steric strain is lower, often resulting in a slightly
more intense molecular ion (M™*) relative to the base peak than seen in the 2,6-isomer.
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Data Comparison Table[1][4]

4-Bromo-2,5- 4-Bromo-2,6-
Parameter § - N -
diisopropylaniline diisopropylaniline
m/z 255/257 (Moderate m/z 255/257 (Weaker
Molecular lon (M) ) )
Intensity) Intensity)
Base Peak m/z 240/242 (M - CHs) m/z 240/242 (M - CH3)

m/z 213/215 (Often

Loss of Propene m/z 213/215 (Variable) )
suppressed due to sterics)
_ ] Elutes Later (Higher boiling Elutes Earlier (Steric shielding
Retention Time (DB-5) o ) )
point interaction) reduces polarity)
) ) Retention Time is the primary Spectral Fingerprint (Ratio of
Key Differentiator ] ]
confirmation tool.[1] M+ to M-15).

Retention Time Logic

On a non-polar column (DB-5ms), the 2,6-diisopropylaniline derivative typically elutes earlier
than the 2,5-isomer.

e Reasoning: The two ortho isopropyl groups in the 2,6-isomer effectively "shield" the polar
amine group (

), reducing its interaction with the stationary phase and lowering the effective boiling point
relative to the more exposed amine in the 2,5-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Bromo-2,6-diisopropylaniline | C12H18BrN | CID 11780114 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 4-bromo-N,N-diisopropylaniline | C12H18BrN | CID 15335633 - PubChem
[pubchem.ncbi.nim.nih.gov]
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characterization-of-4-bromo-2-5-diisopropylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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